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Compound of Interest

Compound Name: 2,6-Dimethylisonicotinic acid

Cat. No.: B1307873 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling, storage,

and disposal of 2,6-Dimethylisonicotinic acid. Adherence to these procedures is essential to

ensure a safe laboratory environment and minimize risks.

Hazard Identification and Immediate Precautions
2,6-Dimethylisonicotinic acid is a chemical compound that requires careful handling due to

its potential health hazards. Based on the available safety data, the compound is classified with

the following hazards[1]:

Harmful if swallowed (H302)

Causes skin irritation (H315)

Causes serious eye irritation (H319)

Harmful if inhaled (H332)

May cause respiratory irritation (H335)

Immediate precautions include avoiding the generation of dust and ensuring adequate

ventilation. In case of exposure, follow the first aid measures outlined in the operational plan.
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2,6-Dimethylisonicotinic acid. This is based

on general guidance for handling powdered and acidic chemicals[2][3][4].

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against dust particles

and potential splashes,

preventing serious eye

irritation[3][5].

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber).

Prevents skin contact and

subsequent irritation[2][6].

Respiratory Protection

A NIOSH-approved respirator

for particulates (e.g., N95) or a

higher level of respiratory

protection based on the scale

of work and potential for dust

generation.

Protects against inhalation of

harmful dust particles that can

cause respiratory irritation[3]

[7].

Body Protection
A lab coat, long-sleeved shirt,

and long pants.

Provides a barrier to prevent

skin contact with the

chemical[3].

Footwear Closed-toe shoes.
Protects feet from spills and

falling objects[6].

Quantitative Data Summary
While specific occupational exposure limits (OELs) for 2,6-Dimethylisonicotinic acid are not

established, it is crucial to handle it with care. The following table summarizes available

physical and chemical data for similar compounds to provide context.
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Property Value Source

Molecular Formula C₈H₉NO₂ [8]

Molecular Weight 151.16 g/mol [8]

Appearance Solid (powder/crystal) [9]

Storage Temperature Room temperature [8]

Operational Plan: Step-by-Step Guidance
Designated Area: All work with 2,6-Dimethylisonicotinic acid should be conducted in a

designated area, such as a chemical fume hood, to ensure proper ventilation and

containment[10].

PPE Inspection: Before starting any work, inspect all PPE to ensure it is in good condition.

Weighing: When weighing the solid, use a balance inside a fume hood or a ventilated

balance enclosure to minimize dust dispersion.

Solution Preparation: If preparing solutions, add the solid to the solvent slowly to avoid

splashing. For acidic compounds, always add the acid to water, not the other way around, if

applicable.

Avoid Inhalation and Contact: Handle the compound carefully to avoid creating dust. Do not

breathe in the dust or allow the substance to come into contact with skin or eyes[8].

Container: Store 2,6-Dimethylisonicotinic acid in a tightly closed, properly labeled

container[8].

Location: Store in a cool, dry, and well-ventilated area.

Incompatibilities: Keep away from strong oxidizing agents, bases, and other incompatible

materials.

Evacuation: In case of a significant spill, evacuate the immediate area.

Ventilation: Ensure the area is well-ventilated.
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Cleanup: For small spills, carefully sweep up the solid material, avoiding dust generation,

and place it in a sealed container for disposal. Use appropriate PPE during cleanup.

Reporting: Report all spills to the laboratory supervisor or safety officer.

Waste Container: Collect waste 2,6-Dimethylisonicotinic acid and any contaminated

materials in a designated, labeled, and sealed hazardous waste container.

Neutralization (if applicable): For acidic waste, neutralization with a suitable base may be

required before disposal. This should be done by trained personnel following established

laboratory procedures.

Regulatory Compliance: Dispose of the chemical waste in accordance with all local, state,

and federal regulations. Contact your institution's environmental health and safety (EHS)

department for specific guidance on disposal procedures[1].

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for handling 2,6-Dimethylisonicotinic
acid, from initial preparation to final disposal, emphasizing safety at each step.
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Workflow for Handling 2,6-Dimethylisonicotinic Acid

Preparation

Handling

Cleanup & Disposal

1. Don PPE

2. Prepare Designated Area

3. Weigh Compound

4. Prepare Solution

5. Conduct Experiment

6. Decontaminate Work Area

7. Dispose of Waste

8. Doff & Clean PPE

Click to download full resolution via product page

Caption: Safe handling workflow for 2,6-Dimethylisonicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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